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  4. 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone
1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone
Brand Name: Vulcanchem
CAS No.: 379239-54-0
VCID: VC0383320
InChI: InChI=1S/C27H26N4OS/c1-16-10-11-21(12-17(16)2)30-19(4)14-23(20(30)5)25(32)15-33-27-29-28-26-13-18(3)22-8-6-7-9-24(22)31(26)27/h6-14H,15H2,1-5H3
SMILES: CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5C(=C4)C)C)C
Molecular Formula: C27H26N4OS
Molecular Weight: 454.6g/mol

1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone

CAS No.: 379239-54-0

Main Products

VCID: VC0383320

Molecular Formula: C27H26N4OS

Molecular Weight: 454.6g/mol

1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone - 379239-54-0

CAS No. 379239-54-0
Product Name 1-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone
Molecular Formula C27H26N4OS
Molecular Weight 454.6g/mol
IUPAC Name 1-[1-(3,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone
Standard InChI InChI=1S/C27H26N4OS/c1-16-10-11-21(12-17(16)2)30-19(4)14-23(20(30)5)25(32)15-33-27-29-28-26-13-18(3)22-8-6-7-9-24(22)31(26)27/h6-14H,15H2,1-5H3
Standard InChIKey PHPXBUZGKRKIMX-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5C(=C4)C)C)C
Canonical SMILES CC1=C(C=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NN=C4N3C5=CC=CC=C5C(=C4)C)C)C
PubChem Compound 1761718
Last Modified Nov 11 2021
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